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For Researchers, Scientists, and Drug Development Professionals

Introduction
Citronellyl tiglate (CAS No. 24717-85-9) is an ester recognized for its characteristic floral,

rosy, and fruity aroma. It is a constituent of some essential oils, such as geranium oil, and is

also synthesized for use as a fragrance ingredient in a variety of consumer products, including

cosmetics and perfumes. An in-depth understanding of its physicochemical properties is

fundamental for its application, quality control, and for any further research into its potential

biological activities. This technical guide provides a comprehensive overview of the core

physicochemical properties of Citronellyl tiglate, details the standard experimental protocols

for their determination, and presents a logical workflow for its analytical characterization.

Physicochemical Properties of Citronellyl Tiglate
The quantitative physicochemical data for Citronellyl tiglate are summarized in the table

below. These values represent a compilation from various sources and may include both

experimentally determined and estimated data.
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Property Value

Molecular Formula C₁₅H₂₆O₂[1][2][3][4]

Molecular Weight 238.37 g/mol [1][2][3][5][6]

Appearance Colorless to pale yellow liquid[6][7][8]

Odor
Floral, rosy, fruity, with herbaceous and green

nuances[2][3][8]

Boiling Point
144-145 °C @ 9 mmHg[1][5][6][8][9] 95.00 °C @

0.10 mm Hg[1] 288.4 °C (estimated)[10]

Density
0.903 - 0.909 g/mL @ 25 °C[1][5][9] 0.909 g/cm³

@ 15 °C[3][11]

Refractive Index
1.460 - 1.470 @ 20 °C[2] 1.465 @ 20 °C[3][6][8]

[9]

Solubility

Insoluble in water[6] Soluble in alcohol and

oils[1][2][6][7] Water: 0.2633 mg/L @ 25 °C (est)

[1]

Vapor Pressure
0.0036 mmHg @ 20 °C[1] 0.000495 mmHg @

25°C[3][12]

Flash Point > 100 °C (> 212 °F) TCC[1] > 230 °F[3][5][6][8]

Log P (Octanol/Water)
5.0 (XLogP3-AA, estimated)[1][2] 5.88 (Log P

(kow))[10]

Experimental Protocols
The determination of the physicochemical properties of Citronellyl tiglate relies on

standardized analytical methods to ensure accuracy and reproducibility. Below are detailed

methodologies for key experiments.

Determination of Purity and Identification by Gas
Chromatography-Mass Spectrometry (GC-MS)
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This method is used to separate volatile and semi-volatile compounds, identify them based on

their mass spectra, and determine their purity.

Principle: The sample is volatilized and injected into a gas chromatograph, where it is

separated into its individual components based on their affinity for a stationary phase. The

separated components then enter a mass spectrometer, which ionizes them and separates

the ions based on their mass-to-charge ratio, producing a unique mass spectrum for

identification.

Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS). A non-

polar capillary column (e.g., CP-Sil-5CB) is often suitable for fragrance ester analysis.

Procedure:

Sample Preparation: Prepare a dilute solution of Citronellyl tiglate in a suitable volatile

solvent (e.g., methanol or dichloromethane).

Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC

injection port, which is heated to ensure rapid volatilization.

Chromatographic Separation: The components are separated in the GC column using a

temperature program. A typical program might start at a lower temperature and ramp up to

a higher temperature to elute all components.

Mass Spectrometry: As components elute from the column, they are ionized (commonly by

electron ionization). The resulting mass spectra are recorded.

Data Analysis: The identity of Citronellyl tiglate is confirmed by comparing its retention

time and mass spectrum with that of a certified reference standard. Purity is determined by

calculating the peak area of Citronellyl tiglate as a percentage of the total peak areas in

the chromatogram.

Determination of Boiling Point
The boiling point is a key indicator of a substance's volatility. For compounds like Citronellyl
tiglate, which have a high boiling point at atmospheric pressure, determination under reduced

pressure is common. The OECD Test Guideline 103 outlines several suitable methods.[13]
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Principle: The boiling point is the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure. The distillation method, as described in

standards like ASTM D1078, is a common approach.[4][6][9][14]

Instrumentation: Distillation flask, condenser, receiving graduate, calibrated thermometer or

temperature probe, and a heating mantle. For reduced pressure measurements, a vacuum

pump and manometer are required.

Procedure (Distillation Method):

A measured volume (e.g., 100 mL) of the sample is placed in the distillation flask.

The apparatus is assembled, ensuring the thermometer bulb is correctly positioned.

The sample is heated, and the temperature at which the first drop of condensate falls from

the condenser is recorded as the initial boiling point.

Heating is continued, and the temperature is recorded as the distillation proceeds. The

boiling range is the temperature range from the initial boiling point to the point where the

last of the liquid evaporates.

If performed under reduced pressure, the observed boiling points are converted to the

normal boiling point at standard atmospheric pressure using a nomograph or the Clausius-

Clapeyron equation.

Determination of Density
Density is the mass per unit volume and is a fundamental physical property used for quality

control. ASTM D4052 is a standard method for determining the density of liquids using a digital

density meter.[7][10][11][15][16]

Principle: An oscillating U-tube is filled with the liquid sample. The change in the oscillation

frequency of the tube caused by the mass of the sample is measured. This frequency is

directly related to the density of the liquid.

Instrumentation: Digital density meter with a thermostatically controlled measuring cell

(oscillating U-tube).
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Procedure:

Calibration: The instrument is calibrated using two standards of known density, typically

dry air and pure water.

Sample Introduction: The sample is introduced into the clean, dry U-tube, ensuring no air

bubbles are present. This can be done manually with a syringe or using an automated

sampler.[15]

Measurement: The instrument maintains the sample at a specified temperature (e.g., 25

°C) and measures the oscillation period.

Calculation: The instrument's software automatically calculates the density of the sample

based on the calibration data and the measured oscillation period.

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is

dependent on the temperature and the wavelength of light. It is a valuable property for

identification and purity assessment. ASTM D1218 is a standard test method for this

determination.[1][2][5][8][12]

Principle: The refractive index is the ratio of the speed of light in a vacuum to the speed of

light in the substance. It is measured by observing the angle at which light is bent as it

passes from a prism of known refractive index into the sample.

Instrumentation: A calibrated refractometer (e.g., an Abbe-type refractometer) with a light

source of a specific wavelength (typically the sodium D-line at 589.3 nm) and a means of

temperature control.

Procedure:

Calibration: The refractometer is calibrated using a standard of known refractive index.

Sample Application: A few drops of the liquid sample are placed on the prism of the

refractometer.

Temperature Control: The prisms are brought to the desired temperature (e.g., 20 °C).
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Measurement: The instrument is adjusted until the boundary line between the light and

dark fields is sharp and centered on the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. Temperature

corrections may be applied if the measurement is not performed at the standard reference

temperature.

Analytical Workflow
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a sample of Citronellyl tiglate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1584324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Handling & Initial Assessment

Core Physicochemical Analysis

Data Evaluation & Reporting

Sample Reception

Visual & Olfactory
Inspection

Preliminary
Solubility Screen

Purity & Identification
(GC-MS)

Density
(ASTM D4052)

Refractive Index
(ASTM D1218)

Boiling Point
(ASTM D1078)

Data Evaluation vs.
Specifications

Certificate of Analysis
Generation

Click to download full resolution via product page

Physicochemical Characterization Workflow for Citronellyl Tiglate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1584324?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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